2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide

• IUPAC Name: 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C19H22N2O2S/c1-13-5-3-4-6-16(13)18(22)20-15-9-11-21(12-10-15)19(23)17-8-7-14(2)24-17/h3-8,15H,9-12H2,1-2H3,(H,20,22)
• InChI Key: RIZFXUIXXOGZSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2CCN(CC2)C(=O)C3=CC=C(S3)C
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide, also known as MTMP, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. MTMP is a piperidine derivative and belongs to the class of compounds known as benzamides.

Mechanism of Action

The exact mechanism of action of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide is not fully understood. However, it is believed that 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide exerts its pharmacological effects through its interaction with various neurotransmitter systems in the brain, including the dopaminergic, serotonergic, and cholinergic systems. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been shown to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic activity. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has also been shown to inhibit the reuptake of serotonin, which may contribute to its antidepressant activity.
Biochemical and Physiological Effects:
2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been shown to exhibit a number of biochemical and physiological effects. In animal studies, 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been shown to increase dopamine and serotonin levels in the brain. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been shown to exhibit antipsychotic activity in animal models of schizophrenia. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has also been shown to exhibit analgesic activity in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide in lab experiments is its well-documented pharmacological profile. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been extensively studied for its potential applications in the treatment of various diseases, and its pharmacological effects are well understood. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide is also relatively easy to synthesize, which makes it a useful tool for researchers. One of the limitations of using 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide in lab experiments is its potential toxicity. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been shown to exhibit some toxic effects in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide. One direction is to further investigate the mechanism of action of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide. Although some aspects of the pharmacology of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide are well understood, the exact mechanism of action of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide is not fully understood. Another direction is to investigate the potential applications of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide in the treatment of other diseases, such as depression and anxiety. There is also a need to investigate the potential side effects of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide, as well as its long-term effects on the brain and other organs. Finally, there is a need to develop more potent and selective derivatives of 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide that may be useful for the treatment of various diseases.

Synthesis Methods

2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide can be synthesized through a multistep process that involves the reaction of 2-methylbenzoic acid with thionyl chloride to form 2-chloro-5-methylthiophene. The 2-chloro-5-methylthiophene is then reacted with piperidine and 4-dimethylaminopyridine to form the intermediate compound, N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]chloroacetamide. Finally, the intermediate compound is reacted with 2-methylbenzamide to form 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide.

Scientific Research Applications

2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been studied for its potential applications in the treatment of various diseases, including Parkinson's disease, Alzheimer's disease, and schizophrenia. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has been shown to exhibit dopaminergic and serotonergic activity, which makes it a potential candidate for the treatment of Parkinson's disease. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has also been shown to inhibit acetylcholinesterase and butyrylcholinesterase, which are enzymes that are involved in the breakdown of acetylcholine in the brain. This makes 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide a potential candidate for the treatment of Alzheimer's disease. 2-methyl-N-[1-(5-methylthiophene-2-carbonyl)piperidin-4-yl]benzamide has also been shown to exhibit antipsychotic activity, which makes it a potential candidate for the treatment of schizophrenia.